(6-Methylpyridin-2-yl)morpholin-4-ylmethanone

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: (6-methylpyridin-2-yl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C11H14N2O2/c1-9-3-2-4-10(12-9)11(14)13-5-7-15-8-6-13/h2-4H,5-8H2,1H3
• InChI Key: PWIKWRSVKORZCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(=O)N2CCOCC2

Description

(6-Methylpyridin-2-yl)morpholin-4-ylmethanone is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality (6-Methylpyridin-2-yl)morpholin-4-ylmethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (6-Methylpyridin-2-yl)morpholin-4-ylmethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

6-Methylpicolinic acid (1.37 g) and morpholine (870 mg) was dissolved in 30 mL of DMF, and thereto 1.6 g of HOBt was added under stirring at ice temperature. After the mixture was stirred at same temperature for 15 minutes, additionally 2.3 g of WSC was added, and the solution was stirred at room temperature overnight. The reaction mixture was concentrated under reduced pressure, and water was added to the residue, and then the resulting mixture was extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous magnesium sulfate, and then the solvent was removed. The resulting residue was purified by chromatography on silica gel (methylene chloride-methanol-triethylamine=900:30:1) to give 1.71 g of (6-methylpyridin-2-yl)morpholin-4-ylmethanone as a colorless oil.